Cas no 1706438-57-4 (2-(4-Chloro-2-iodophenoxy)-3-nitropyridine)

• Product Name: 2-(4-Chloro-2-iodophenoxy)-3-nitropyridine
• CAS No: 1706438-57-4
• MF: C₁₁H₆ClIN₂O₃
• MW: 376.534413814545
• MDL: MFCD28099779
• CID: 3043830
• PubChem ID: 86811365
• Update Time: 2025-09-27

2-(4-Chloro-2-iodophenoxy)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-iodophenoxy)-3-nitropyridine
• AS-6488
• 2-(4-Chloro-2-iodo-phenoxy)-3-nitro-pyridine
• MFCD28099779
• 1706438-57-4

• MDL： MFCD28099779
• Inchi： 1S/C11H6ClIN2O3/c12-7-3-4-10(8(13)6-7)18-11-9(15(16)17)2-1-5-14-11/h1-6H
• InChI Key： LRKVKMNRLYHULU-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Cl)C=C2I)=NC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 375.91117g/mol
• Monoisotopic Mass: 375.91117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(4-Chloro-2-iodophenoxy)-3-nitropyridine

2-(4-Chloro-2-Iodophenoxy)-3-Nitropyridine: A Comprehensive Overview

2-(4-Chloro-2-Iodophenoxy)-3-Nitropyridine (CAS No. 1706438-57-4) is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a phenoxy group substituted with chlorine and iodine atoms, as well as a nitro group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 2-(4-Chloro-2-Iodophenoxy)-3-Nitropyridine involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Recent advancements in cross-coupling reactions, particularly the use of Suzuki-Miyaura coupling, have enabled more efficient and selective synthesis pathways. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times and improving yields.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The nitro group in the pyridine ring is known to exhibit antimicrobial activity, while the phenoxy group can act as a bioisostere for other functional groups, enhancing drug bioavailability. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its pharmaceutical applications, 2-(4-Chloro-2-Iodophenoxy)-3-Nitropyridine has shown potential in the field of optoelectronics. The compound's electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have investigated its ability to act as an electron transport layer, where its high electron mobility and stability under ambient conditions are advantageous.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term persistence in natural environments. Regulatory agencies have expressed interest in understanding its potential risks to aquatic life, particularly given the presence of halogenated substituents.

From a structural standpoint, the molecule's aromaticity and conjugation patterns play a crucial role in determining its reactivity and stability. Computational chemistry tools, such as density functional theory (DFT), have been employed to study its electronic structure and predict reactivity trends. These insights have informed the design of novel derivatives with enhanced properties.

In conclusion, 2-(4-Chloro-2-Iodophenoxy)-3-Nitropyridine is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.